Cas no 885588-18-1 (4-Pyridinecarboxylic acid, 5-fluoro-2-phenyl-)
885588-18-1 structure
Product Name:4-Pyridinecarboxylic acid, 5-fluoro-2-phenyl-
CAS No:885588-18-1
MF:C12H8FNO2
MW:217.195826530457
MDL:MFCD14701986
CID:1925720
PubChem ID:46314950
Update Time:2025-04-21
4-Pyridinecarboxylic acid, 5-fluoro-2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyridinecarboxylic acid, 5-fluoro-2-phenyl-
- 5-fluoro-2-phenylisonicotinic acid
- 5-fluoro-2-phenylpyridine-4-carboxylic acid
- OOVWGFDCKALLFP-UHFFFAOYSA-N
- 885588-18-1
- SCHEMBL2026675
- 5-Fluoro-2-phenyl-4-pyridinecarboxylic acid
- A1-35690
- DTXSID501262602
-
- MDL: MFCD14701986
- Inchi: 1S/C12H8FNO2/c13-10-7-14-11(6-9(10)12(15)16)8-4-2-1-3-5-8/h1-7H,(H,15,16)
- InChI Key: OOVWGFDCKALLFP-UHFFFAOYSA-N
- SMILES: FC1=CN=C(C=C1C(=O)O)C1C=CC=CC=1
Computed Properties
- Exact Mass: 217.05390666Da
- Monoisotopic Mass: 217.05390666Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 50.2Ų
4-Pyridinecarboxylic acid, 5-fluoro-2-phenyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023025634-250mg |
5-Fluoro-2-phenyl-4-pyridinecarboxylic acid |
885588-18-1 | 97% | 250mg |
$646.00 | 2023-08-31 | |
| Alichem | A023025634-500mg |
5-Fluoro-2-phenyl-4-pyridinecarboxylic acid |
885588-18-1 | 97% | 500mg |
$970.20 | 2023-08-31 | |
| Alichem | A023025634-1g |
5-Fluoro-2-phenyl-4-pyridinecarboxylic acid |
885588-18-1 | 97% | 1g |
$1764.00 | 2023-08-31 | |
| Matrix Scientific | 229301-1g |
5-Fluoro-2-phenylisonicotinic acid, 95.00 |
885588-18-1 | 1g |
$1073.00 | 2023-09-09 | ||
| Matrix Scientific | 229301-2.500g |
5-Fluoro-2-phenylisonicotinic acid, 95.00 |
885588-18-1 | 2.500g |
$1898.00 | 2023-09-09 |
4-Pyridinecarboxylic acid, 5-fluoro-2-phenyl- Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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